Cas no 2034424-04-7 (4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine)

• Product Name: 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine
• CAS No: 2034424-04-7
• MF: C₂₆H₃₁N₅O₂
• MW: 445.55664563179
• CID: 5378812
• Update Time: 2025-05-30

4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• [4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidin-1-yl]-(2-phenyltriazol-4-yl)methanone
• 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine

• Inchi： 1S/C26H31N5O2/c32-26(25-18-27-31(28-25)23-10-5-2-6-11-23)29-16-13-22(14-17-29)30-15-7-12-24(30)20-33-19-21-8-3-1-4-9-21/h1-6,8-11,18,22,24H,7,12-17,19-20H2
• InChI Key： PELIXDDEMMEFJT-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2CCCC2COCC2=CC=CC=C2)CC1)(C1C=NN(C2=CC=CC=C2)N=1)=O

Additional information on 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine

Introduction to Compound CAS No. 2034424-04-7: 4-{2-[(Benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine

4-{2-[(Benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine, with the Chemical Abstracts Service (CAS) number 2034424-04-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a benzyl ether moiety, and a triazole functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine typically involves multistep organic reactions, including the formation of the pyrrolidine ring, the introduction of the benzyl ether group, and the coupling of the triazole moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activity, studies have shown that 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine exhibits potent inhibitory effects on various enzymes and receptors. For instance, it has been reported to act as a selective inhibitor of phosphodiesterase (PDE) enzymes, which are involved in the regulation of cyclic nucleotides such as cAMP and cGMP. The inhibition of PDEs can lead to increased levels of these cyclic nucleotides, which in turn can modulate various cellular processes including inflammation, smooth muscle relaxation, and neurotransmission.

Furthermore, research has indicated that 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine possesses anti-inflammatory properties. In vitro studies have demonstrated its ability to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its potential therapeutic applications, 4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine has also been studied for its use in drug delivery systems. The presence of the triazole moiety in its structure provides opportunities for bioconjugation with other therapeutic agents or targeting ligands. This can enhance the pharmacokinetic properties of the compound and improve its delivery to specific tissues or cells.

The structural versatility of 4-{2-[(benzyloxy)methyl]pyrrolidin-1-y}-{(benzyloxy)methyl]pyrrolidin-1-y}-^-_-^-_-^-_-^-_-^-_-^-_--((((((((((((((((((((benzyloxy))methyl])pyrrolidin-y})carbonyl)piperidine allows for extensive modifications that can be tailored to specific therapeutic needs. For example, substituents can be introduced at various positions on the pyrrolidine ring or the triazole moiety to optimize pharmacological properties such as solubility, stability, and bioavailability.

In conclusion, 4-{2-[benzyloxy)methyl]pyrrolidin-y})carbonyl)piperidine (CAS No. 2034424-07) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapies for a range of diseases.